(S)-2,3-Dihydrobenzofuran-3-amine
Overview
Description
(S)-2,3-Dihydrobenzofuran-3-amine, also known as (S)-DHBFA, is a chemical compound that has been of great interest to researchers due to its potential in the field of medicinal chemistry. The compound has been found to exhibit unique properties that make it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of (S)-DHBFA is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth and viral replication. The compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. By inhibiting HDACs, (S)-DHBFA may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
(S)-DHBFA has been found to have several biochemical and physiological effects. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, (S)-DHBFA has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of (S)-DHBFA is its potential as a lead compound for the development of new drugs. The compound has been shown to exhibit potent activity against cancer cells and viruses, making it a promising candidate for drug development. However, one of the limitations of (S)-DHBFA is its relatively low solubility in water, which could make it difficult to formulate into a drug.
Future Directions
There are several future directions for research on (S)-DHBFA. One area of interest is the development of new drugs based on the compound. Researchers are also interested in exploring the potential of (S)-DHBFA as a tool for studying the role of HDACs in cancer and viral replication. Additionally, there is interest in investigating the potential of (S)-DHBFA as a treatment for inflammatory diseases.
Conclusion
(S)-2,3-Dihydrobenzofuran-3-amine, or (S)-DHBFA, is a promising compound with potential applications in the field of medicinal chemistry. The compound has been shown to exhibit potent activity against cancer cells and viruses, making it a promising candidate for drug development. The synthesis method has been optimized to produce high yields of (S)-DHBFA with high purity. Further research is needed to fully understand the mechanism of action of (S)-DHBFA and its potential as a tool for studying the role of HDACs in cancer and viral replication.
Scientific Research Applications
(S)-DHBFA has been found to have several potential applications in the field of medicinal chemistry. The compound has been shown to exhibit potent activity against certain types of cancer cells, making it a promising candidate for the development of new cancer drugs. Additionally, (S)-DHBFA has been found to have antiviral properties, which could be useful in the development of new antiviral drugs.
properties
IUPAC Name |
(3S)-2,3-dihydro-1-benzofuran-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4,7H,5,9H2/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLCGAGSBVAGXMP-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2O1)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](C2=CC=CC=C2O1)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Boc-8-(Pent-4-enyl)-2,8-diazaspiro[4.5]decane](/img/structure/B3186401.png)
![Methyl 3-[4-(methanesulfonyl)phenoxy]-5-[(trifluoromethanesulfonyl)oxy]benzoate](/img/structure/B3186408.png)
